BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for 2-
(Butylamino)ethanol in CO2 Capture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Butylamino)ethanol
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Introduction

2-(Butylamino)ethanol (BAE), a secondary amine, is emerging as a promising solvent for
post-combustion CO2 capture. Its molecular structure offers distinct advantages over traditional
amine solvents like monoethanolamine (MEA). Notably, BAE demonstrates a higher CO2
loading capacity, reduced energy requirements for regeneration, and a lower tendency for solid
precipitation, which can prevent operational issues.[1] Its hydrophobic nature also allows for
excellent solubility with a range of other amines and ethers, making it a versatile component for
formulating optimized solvent blends tailored to specific industrial applications.[1] These
characteristics position 2-(butylamino)ethanol as a significant area of research for developing
more efficient and cost-effective carbon capture technologies.

Quantitative Data Summary

The following tables summarize key performance indicators for 2-(butylamino)ethanol in CO2
capture applications.

Table 1: CO2 Solubility in Aqueous 2-(Butylamino)ethanol (BAE) Solutions
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BAE . CO2 Loading
. Temperature CO2 Partial
Concentration (mol CO2/mol Reference
(°C) Pressure (kPa) .

(wt%) amine)

15 40 0.04 - 348.24 Upto~1.0 [2][3]

30 40 0.04 - 348.24 Up to ~1.0 [2][3]
Decreases with

15 80 0.04 - 348.24 increasing [2][3]
temperature
Decreases with

30 80 0.04 - 348.24 increasing [2][3]
temperature
Significantly

15 120 0.04 - 348.24 lower than at [2][3]
40°C
Significantly

30 120 0.04 - 348.24 lower than at [2][3]
40°C

] Varies with
65.4 (in 2-
40 - 120 up to 275 temperature and [4]
butoxyethanol)

pressure

Table 2: Corrosion Rate of Carbon Steel in 2-(Butylamino)ethanol (BAE) Solutions
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BAE CO2 Loading Corrosion
. Temperature

Concentration (mol CO2/mol Rate Reference
. (K) .

(mass fraction) amine) (mmlyear)

0.5 328.2 0.1 ~0.02

0.5 328.2 0.2 ~0.04

0.5 328.2 0.3 ~0.06

0.5 328.2 0.4 ~0.08

0.5 328.2 0.5 ~0.10

Experimental Protocols

Protocol 1: Determination of CO2 Solubility in 2-(Butylamino)ethanol Solutions

This protocol describes the determination of CO2 solubility in aqueous BAE solutions using a

static equilibrium cell for high partial pressures and a gas sparging reactor for low partial

pressures.

Materials:

e 2-(Butylamino)ethanol (BAE), >99% purity

e Deionized water

e High-purity CO2 and N2 gas

o Equilibrium cell with a pressure transducer and temperature controller

« Gas sparging reactor

e Gas chromatograph (GC) or other suitable gas analyzer

Procedure:

e Solution Preparation: Prepare aqueous BAE solutions of the desired weight percentages

(e.g., 15 wt% and 30 wt%) by accurately weighing the BAE and deionized water.
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e High-Pressure Measurements (Equilibrium Cell): a. Evacuate the equilibrium cell and then
charge it with a known volume of the BAE solution. b. Pressurize the cell with CO2 to the
desired initial pressure. c. Stir the solution at a constant temperature (e.g., 40, 80, or 120 °C)
until the pressure inside the cell stabilizes, indicating that equilibrium has been reached. d.
Record the final equilibrium pressure and temperature. e. Analyze the gas phase
composition using a GC to determine the partial pressure of CO2. f. The amount of CO2
absorbed in the liquid phase is calculated from the pressure drop, taking into account the
vapor pressure of the solution.

o Low-Pressure Measurements (Gas Sparging Reactor): a. For low CO2 partial pressure
regions, a gas sparging reactor is employed. b. A gas mixture with a known low
concentration of CO2 is bubbled through the BAE solution at a controlled flow rate and
temperature. c. The CO2 concentration in the outlet gas is continuously monitored until it
equals the inlet concentration, indicating saturation of the solution. d. The amount of CO2
absorbed is determined by integrating the difference between the inlet and outlet CO2
concentrations over time.

o Data Analysis: The CO2 loading is calculated as the moles of CO2 absorbed per mole of
BAE in the solution.

Protocol 2: Evaluation of Corrosion Rate of Carbon Steel in 2-(Butylamino)ethanol Solutions

This protocol outlines the procedure for assessing the corrosion rate of carbon steel in
carbonated BAE solutions using an electrochemical method.

Materials:

e Carbon steel coupons

e 2-(Butylamino)ethanol (BAE)

o 2-Ethoxyethanol (2EE) or another suitable solvent for non-aqueous solutions

» Electrochemical workstation with a three-electrode cell (working electrode: carbon steel;
counter electrode: platinum; reference electrode: saturated calomel electrode)

e CO2gas
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Procedure:

e Solution Preparation: Prepare the carbonated BAE solution by bubbling CO2 into the BAE-
solvent mixture to achieve the desired CO2 loading.

o Electrochemical Measurements: a. Assemble the three-electrode cell with the prepared
solution and the carbon steel working electrode. b. Conduct potentiodynamic polarization
tests by scanning the potential from a cathodic to an anodic potential range at a specific
scan rate. c. The corrosion potential (Ecorr) and corrosion current density (icorr) are
determined from the Tafel extrapolation of the polarization curves.

o Corrosion Rate Calculation: The corrosion rate (CR) in mm/year is calculated from the
corrosion current density using the following formula: CR = (K * icorr * EW) / (d) where K is a
constant, EW is the equivalent weight of the steel, and d is the density of the steel.

 Influence of Parameters: Repeat the measurements at different temperatures, BAE
concentrations, and CO2 loadings to investigate their influence on the corrosion rate.

Visualizations
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Caption: Experimental workflow for evaluating 2-(butylamino)ethanol for CO2 capture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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